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Compound of Interest

Compound Name: Propargyl chloride

Cat. No.: B105463 Get Quote

An In-depth Technical Guide to Propargyl Chloride

Introduction
Propargyl chloride, also known as 3-chloro-1-propyne, is a highly versatile and reactive

organic compound with the chemical formula C₃H₃Cl.[1][2] It serves as a critical building block

in organic synthesis, primarily valued for its bifunctional nature, incorporating both a reactive

alkyl halide and a terminal alkyne. This unique structure allows for a wide range of chemical

transformations, making it an essential reagent for introducing the propargyl group into various

molecules. Its applications are extensive, particularly in the development of pharmaceuticals,

agrochemicals, and specialty polymers, where the propargyl moiety is a key structural element.

[3] This guide provides a comprehensive overview of its chemical properties, synthesis, and

applications for researchers and professionals in drug development.

Chemical Properties and Molecular Structure
CAS Number: 624-65-7[2][4][5][6][7]

Molecular Structure: Propargyl chloride consists of a propyne backbone with a chlorine atom

attached to the C-3 position. The molecule features a terminal carbon-carbon triple bond

(C≡C), which is a site of high reactivity for reactions such as cycloadditions and coupling

reactions. The chlorine atom is also highly reactive and susceptible to nucleophilic substitution.

Physicochemical Properties
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The key quantitative data for propargyl chloride are summarized in the table below for easy

reference.

Property Value

Molecular Formula C₃H₃Cl

Molecular Weight 74.51 g/mol [2][4][5]

Appearance Colorless to light yellow liquid[2][6][7]

Density 1.0306 g/cm³ at 25 °C[5]

Melting Point -78 °C[2][5]

Boiling Point 57 °C[2][5]

Refractive Index n20/D 1.435

Flash Point 19 °C (66.2 °F) - closed cup

Solubility
Insoluble in water; miscible with benzene,

ethanol, ether, and carbon tetrachloride.[5][8]

Reactivity and Applications in Synthesis
Propargyl chloride's utility in organic synthesis stems from its dual functionality. It primarily

acts as a potent alkylating agent, transferring its propargyl group to various nucleophiles.[9]

This reactivity allows for the formation of crucial carbon-carbon and carbon-heteroatom bonds.

[3]

Key applications include:

Synthesis of Propargyl Derivatives: It readily reacts with alcohols, amines, and thiols to form

propargyl ethers, amines, and sulfides, respectively. These derivatives are valuable

intermediates in the synthesis of more complex molecules.[3][5]

Homopropargylic Alcohols: It is used in rhodium-catalyzed transfer hydrogenation reactions

to couple with primary alcohols, yielding homopropargylic alcohols.[9][10]
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Click Chemistry: The terminal alkyne group makes it a suitable partner in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry," for the

synthesis of triazoles.[9]

Pharmaceutical and Agrochemical Intermediates: The propargyl group is a common motif in

many biologically active compounds. Propargyl chloride serves as a key starting material

for introducing this functionality into potential drug candidates and crop protection agents.[3]

[9][11]

Experimental Protocol: Synthesis of Propargyl
Chloride
The most common laboratory-scale synthesis of propargyl chloride involves the reaction of

propargyl alcohol with a chlorinating agent, such as phosphorus trichloride (PCl₃), in the

presence of a base like pyridine to neutralize the HCl byproduct.[1][5]

Materials:

Propargyl alcohol

Phosphorus trichloride (PCl₃)

Pyridine

Kerosene (as solvent)[1]

Reaction flask with reflux condenser and dropping funnel

Stirring apparatus

Cooling bath (ice-water)

Distillation apparatus

Procedure:
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Setup: Equip a 100 mL reaction flask with a reflux condenser, a dropping funnel, and a

magnetic stirrer. Place the flask in a cooling bath.

Initial Charge: Add 20 g of kerosene to the reaction flask, followed by 35 g of phosphorus

trichloride. Begin stirring and cool the mixture to below 10 °C.[1]

Reactant Addition: In a separate beaker, mix 35 g of propargyl alcohol with 8 g of pyridine.[1]

Controlled Reaction: Slowly add the propargyl alcohol-pyridine mixture dropwise from the

dropping funnel into the reaction flask. Carefully control the addition rate to maintain the

reaction temperature below 15 °C to prevent runaway reactions. The addition should take

approximately 3 hours.[1][9]

Reaction Completion: After the addition is complete, continue stirring the mixture for an

additional hour while maintaining the temperature.[1]

Warming and Distillation: Remove the cooling bath and allow the mixture to slowly warm to

40 °C. Hold at this temperature for one hour.[1]

Purification: Following the reaction, set up the apparatus for distillation. Collect the fraction

that boils between 54-60 °C, which is the propargyl chloride product.[1]

Logical Workflow for Synthesis
The following diagram illustrates the key stages in the synthesis and purification of propargyl
chloride as described in the protocol above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://www.benchchem.com/product/b105463
https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://www.benchchem.com/product/b105463?utm_src=pdf-body
https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://www.benchchem.com/product/b105463?utm_src=pdf-body
https://www.benchchem.com/product/b105463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
(Propargyl Alcohol, PCl₃, Pyridine)

Controlled Addition & Reaction
(T < 15°C)

Dropwise Addition

Post-Addition Stirring
(1 hour)

Warming Step
(40°C, 1 hour)

Fractional Distillation
(Collect 54-60°C fraction)

Purification

Pure Propargyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of propargyl chloride.

Safety Considerations
Propargyl chloride is a hazardous substance and must be handled with extreme care in a

well-ventilated fume hood. It is highly flammable, toxic if swallowed, inhaled, or in contact with

skin, and causes severe skin burns and eye damage.[1][7] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory. The

compound is also a lachrymator.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b105463?utm_src=pdf-body-img
https://www.benchchem.com/product/b105463?utm_src=pdf-body
https://www.benchchem.com/product/b105463?utm_src=pdf-body
https://labinsights.nl/en/article/preparation-of-propargyl-chloride-and-its-application-in-electroplating
https://www.tcichemicals.com/US/en/p/P0810
https://en.wikipedia.org/wiki/Propargyl_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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